Cas no 1219928-85-4 (1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)-)

• Product Name: 1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)-
• CAS No: 1219928-85-4
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• MDL: MFCD27942293
• CID: 4784562
• Update Time: 2025-10-29

1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethoxy)-1H-indole-2-carbaldehyde
• 1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)-

• MDL： MFCD27942293
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)16-8-1-2-9-6(4-8)3-7(5-15)14-9/h1-5,14H
• InChI Key： MTIBUKGFCCRKJY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)C=C(C=O)N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)-

Comprehensive Overview of 1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)- (CAS No. 1219928-85-4): Properties, Applications, and Industry Insights

The compound 1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)- (CAS No. 1219928-85-4) is a specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group at the 5-position of the indole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological disorders and inflammatory diseases, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions about this compound revolves around its synthetic applications and mechanism of action. The 1H-Indole-2-carboxaldehyde scaffold is known for its versatility in forming heterocyclic compounds, which are pivotal in designing kinase inhibitors and GPCR modulators. The 5-(trifluoromethoxy) substitution enhances lipophilicity, improving membrane permeability—a critical factor in CNS drug development. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

From an industrial perspective, the demand for fluorinated indole derivatives like CAS No. 1219928-85-4 has surged due to their stability and metabolic resistance. A 2023 market analysis highlighted a 12% annual growth in trifluoromethoxy-containing compounds, driven by their applications in crop protection chemicals. This compound’s role in developing next-generation pesticides resonates with the agrochemical industry’s focus on sustainable solutions, addressing global food security challenges.

Analytical characterization of 1H-Indole-2-carboxaldehyde, 5-(trifluoromethoxy)- typically involves HPLC purity testing and NMR spectroscopy, with users frequently searching for optimized separation methods. Recent studies have demonstrated its compatibility with Pd-catalyzed cross-coupling reactions, expanding its utility in high-throughput combinatorial chemistry. These features make it particularly valuable for academic and industrial labs engaged in fragment-based drug design (FBDD) programs.

Environmental and regulatory aspects of this compound are also trending topics. While not classified as hazardous, its biodegradation pathways are under investigation to meet green chemistry standards. The presence of the trifluoromethoxy group poses interesting questions about metabolic stability, frequently discussed in ADMETox prediction forums. These discussions reflect the broader pharmaceutical industry’s shift toward eco-friendly synthesis protocols.

In material science, the electronic properties of this indole derivative have sparked interest for organic semiconductor applications. Its conjugated π-system and electron-withdrawing substituent make it a candidate for OLED materials, coinciding with the rise of flexible electronics. Patent databases show a 40% increase in filings mentioning fluorinated indole cores since 2020, indicating strong commercial potential.

For procurement specialists, understanding the supply chain dynamics of CAS No. 1219928-85-4 is crucial. Market intelligence reveals that over 65% of current production occurs in GMP-certified facilities, with stringent quality control for pharma-grade material. This addresses frequent queries about batch-to-batch consistency—a key concern for formulation scientists working on solid dispersion technologies.